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Compound of Interest

Compound Name: JNJ-55511118

Cat. No.: B608237 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, handling, and use of JNJ-
55511118.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for JNJ-55511118 in DMSO?

For optimal stability, it is recommended to store stock solutions of JNJ-55511118 in DMSO at

-20°C for short-term use and -80°C for long-term storage.

Q2: How long is JNJ-55511118 stable in DMSO at -20°C?

Based on available data, JNJ-55511118 in DMSO is stable for at least one month when stored

at -20°C.[1] For storage periods exceeding one month, it is advisable to store the solution at

-80°C, where it can be stable for up to six months.[1][2]

Q3: My JNJ-55511118 solution in DMSO appears to have precipitated after thawing. What

should I do?

Precipitation can occur when DMSO stocks are frozen and thawed. To redissolve the

compound, gently warm the vial to room temperature and vortex thoroughly. Sonication in a

water bath for a few minutes can also aid in complete dissolution. Ensure the solution is clear

before use.

Q4: Can I subject my JNJ-55511118 DMSO stock to multiple freeze-thaw cycles?
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It is best to avoid repeated freeze-thaw cycles as this can increase the risk of precipitation and

degradation of the compound.[3][4] It is recommended to aliquot the stock solution into smaller,

single-use volumes to minimize the number of times the main stock is thawed.

Q5: What is the mechanism of action of JNJ-55511118?

JNJ-55511118 is a potent and selective negative allosteric modulator of α-amino-3-hydroxy-5-

methyl-4-isoxazolepropionic acid (AMPA) receptors that are associated with the

transmembrane AMPA receptor regulatory protein γ-8 (TARP-γ8).[5][6][7][8] It acts by disrupting

the interaction between TARP-γ8 and the pore-forming GluA subunits of the AMPA receptor.[8]

[9]

Data Summary
Stability of JNJ-55511118 in DMSO

Storage
Temperature

Duration Stability Source

-20°C 1 month Stable MedChemExpress[1]

-80°C 6 months Stable MedChemExpress[1]

4°C 2 weeks Stable DC Chemicals[10]

-20°C (Powder) 3 years Stable MedChemExpress[1]

4°C (Powder) 2 years Stable MedChemExpress[1]

Experimental Protocols
Protocol for Assessing the Stability of JNJ-55511118 in
DMSO by HPLC
This protocol outlines a general method for determining the stability of JNJ-55511118 in a

DMSO stock solution stored at -20°C over time.

1. Materials:

JNJ-55511118 powder
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Anhydrous, high-purity DMSO
HPLC-grade acetonitrile (ACN)
HPLC-grade water
Formic acid (or other appropriate mobile phase modifier)
HPLC system with a UV detector and a C18 column

2. Preparation of JNJ-55511118 Stock Solution:

Accurately weigh a known amount of JNJ-55511118 powder.
Dissolve the powder in anhydrous DMSO to a final concentration of 10 mM.
Vortex until the compound is fully dissolved.
Aliquot the stock solution into several small, tightly sealed vials to avoid repeated freeze-
thaw cycles of the main stock.

3. Stability Study Time Points:

Establish a timeline for stability testing (e.g., Day 0, Day 7, Day 14, Day 30, Day 60).
Store the aliquots at -20°C in the dark.

4. HPLC Analysis:

At each time point, thaw one aliquot of the JNJ-55511118 stock solution at room
temperature.
Prepare a working solution by diluting the stock solution in the mobile phase to a suitable
concentration for HPLC analysis (e.g., 10 µM).
Inject the working solution into the HPLC system.
Example HPLC Conditions:
Column: C18, 4.6 x 150 mm, 5 µm
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: A suitable gradient to elute JNJ-55511118 and any potential degradation products
(e.g., 5% to 95% B over 15 minutes).
Flow Rate: 1.0 mL/min
Detection Wavelength: Determined by UV-Vis scan of JNJ-55511118 (typically in the range
of 254 nm).
Injection Volume: 10 µL

5. Data Analysis:
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At each time point, record the peak area of the JNJ-55511118 peak.
Compare the peak area at each subsequent time point to the peak area at Day 0.
A significant decrease in the peak area of JNJ-55511118 or the appearance of new peaks
may indicate degradation.
Calculate the percentage of JNJ-55511118 remaining at each time point relative to Day 0.
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Caption: Mechanism of action of JNJ-55511118.
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Caption: Troubleshooting workflow for compound precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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